Cas no 77746-33-9 ( )
structure
Product Name:
CAS No:77746-33-9
MF:C14H16O4
MW:248.274444580078
CID:983765
PubChem ID:339398
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(2-hydroxyethoxy)naphthalen-1-yl]oxyethanol
- DTXSID20320878
- NSC-366059
- NSC366059
- 77746-33-9
- SCHEMBL12603985
- DS-003855
-
-
- Inchi: 1S/C14H16O4/c15-7-9-17-13-5-6-14(18-10-8-16)12-4-2-1-3-11(12)13/h1-6,15-16H,7-10H2
- InChI Key: SBCPUTPUYMFDIZ-UHFFFAOYSA-N
- SMILES: O(CCO)C1C=CC(=C2C=CC=CC2=1)OCCO
Computed Properties
- Exact Mass: 248.10488
- Monoisotopic Mass: 248.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92
Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
77746-33-9 ( ) Related Products
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